![molecular formula C13H19N3O2S3 B4878863 N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide](/img/structure/B4878863.png)
N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide
Overview
Description
N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide, also known as E-64d, is a potent and irreversible inhibitor of cysteine proteases. This compound has been widely used in scientific research for its ability to selectively inhibit cathepsin B, cathepsin L, and cathepsin S, which are involved in various physiological and pathological processes.
Mechanism of Action
N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide irreversibly binds to the active site of cysteine proteases, including cathepsin B, cathepsin L, and cathepsin S. This binding leads to the inhibition of protease activity, which in turn affects lysosomal function and related cellular processes. This compound has been shown to selectively inhibit cathepsin B, cathepsin L, and cathepsin S, which makes it a useful tool for studying the specific roles of these proteases in various cellular processes.
Biochemical and physiological effects:
This compound has been shown to affect various cellular processes, including lysosomal function, autophagy, apoptosis, and cancer. Inhibition of cathepsins by this compound leads to the accumulation of undegraded material in lysosomes, which can affect lysosomal function and related cellular processes. This compound has also been shown to induce autophagy and apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment.
Advantages and Limitations for Lab Experiments
N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide has several advantages for lab experiments, including its high potency and selectivity for cathepsins. It is also irreversible, which allows for long-term inhibition of protease activity. However, this compound has some limitations, including its potential for off-target effects and toxicity at high concentrations. It is important to carefully consider the concentration and duration of this compound treatment in lab experiments to minimize potential off-target effects and toxicity.
Future Directions
There are several future directions for research on N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide. One direction is to further investigate the specific roles of cathepsins in various cellular processes using this compound as a tool. Another direction is to explore the potential therapeutic applications of this compound, particularly in cancer treatment. Additionally, there is a need for further development of this compound analogs with improved potency and selectivity for specific cathepsins. Finally, the potential off-target effects and toxicity of this compound should be further investigated to ensure its safe and effective use in scientific research.
Conclusion:
In conclusion, this compound is a potent and selective inhibitor of cysteine proteases, which has been widely used in scientific research for its ability to selectively inhibit cathepsin B, cathepsin L, and cathepsin S. This compound has been shown to affect various cellular processes, including lysosomal function, autophagy, apoptosis, and cancer. While this compound has several advantages for lab experiments, it also has some limitations, including potential off-target effects and toxicity at high concentrations. Future research on this compound should focus on further investigating the specific roles of cathepsins in various cellular processes, exploring the potential therapeutic applications of this compound, and developing this compound analogs with improved potency and selectivity.
Scientific Research Applications
N-{4-[(ethylamino)sulfonyl]phenyl}-4-thiomorpholinecarbothioamide has been used in various scientific research applications, including studies on lysosomal function, autophagy, apoptosis, and cancer. Lysosomes are cellular organelles that are responsible for degrading and recycling cellular waste. Cathepsins, which are cysteine proteases localized in lysosomes, play a crucial role in lysosomal function. This compound has been used to study the effects of cathepsin inhibition on lysosomal function and related cellular processes.
properties
IUPAC Name |
N-[4-(ethylsulfamoyl)phenyl]thiomorpholine-4-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2S3/c1-2-14-21(17,18)12-5-3-11(4-6-12)15-13(19)16-7-9-20-10-8-16/h3-6,14H,2,7-10H2,1H3,(H,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGIRLZQYXLFSRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC=C(C=C1)NC(=S)N2CCSCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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